Cas no 302968-25-8 (2-(3E)-3-(hydroxyimino)-2-oxo-2,3-dihydro-1H-indol-1-yl-N-phenylacetamide)

• Product Name: 2-(3E)-3-(hydroxyimino)-2-oxo-2,3-dihydro-1H-indol-1-yl-N-phenylacetamide
• CAS No: 302968-25-8
• MF: C₁₆H₁₃N₃O₃
• MW: 295.292723417282
• CID: 5993959
• PubChem ID: 761232
• Update Time: 2025-08-05

2-(3E)-3-(hydroxyimino)-2-oxo-2,3-dihydro-1H-indol-1-yl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3E)-3-(hydroxyimino)-2-oxo-2,3-dihydro-1H-indol-1-yl-N-phenylacetamide
• 1H-Indole-1-acetamide, 2,3-dihydro-3-(hydroxyimino)-2-oxo-N-phenyl-
• HMS1474C01
• SR-01000394460-1
• F0266-4450
• (E)-2-(3-(hydroxyimino)-2-oxoindolin-1-yl)-N-phenylacetamide
• ChemDiv3_000397
• BRD-K81642876-001-01-5
• AKOS032952332
• 2-[(3E)-3-(hydroxyimino)-2-oxo-2,3-dihydro-1H-indol-1-yl]-N-phenylacetamide
• Oprea1_855209
• Oprea1_654716
• 2-(2-hydroxy-3-nitrosoindol-1-yl)-N-phenylacetamide
• SR-01000394460
• 302968-25-8
• AKOS000534659

• Inchi： 1S/C16H13N3O3/c20-14(17-11-6-2-1-3-7-11)10-19-13-9-5-4-8-12(13)15(18-22)16(19)21/h1-9,22H,10H2,(H,17,20)
• InChI Key： ZBQLBUVRWZPHJN-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2)=O)C2=C(C=CC=C2)C(=NO)C1=O

Computed Properties

• Exact Mass: 295.09569129g/mol
• Monoisotopic Mass: 295.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.7Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 8.10±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(3E)-3-(hydroxyimino)-2-oxo-2,3-dihydro-1H-indol-1-yl-N-phenylacetamide

Comprehensive Overview of 2-(3E)-3-(hydroxyimino)-2-oxo-2,3-dihydro-1H-indol-1-yl-N-phenylacetamide (CAS No. 302968-25-8)

The compound 2-(3E)-3-(hydroxyimino)-2-oxo-2,3-dihydro-1H-indol-1-yl-N-phenylacetamide, identified by its CAS No. 302968-25-8, is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This indole derivative has garnered attention due to its unique structural features, which include a hydroxyimino group and a phenylacetamide moiety. These functional groups contribute to its reactivity and potential applications in drug discovery, particularly in targeting enzyme inhibition and signal transduction pathways.

In recent years, the scientific community has shown increasing interest in indole-based compounds, driven by their prevalence in natural products and their versatile pharmacological properties. The hydroxyimino group in this compound is particularly noteworthy, as it can participate in hydrogen bonding and metal coordination, making it a valuable scaffold for designing novel therapeutics. Researchers are actively exploring its role in modulating oxidative stress and inflammation, topics that are highly relevant in the context of aging and chronic diseases.

From a synthetic chemistry perspective, 2-(3E)-3-(hydroxyimino)-2-oxo-2,3-dihydro-1H-indol-1-yl-N-phenylacetamide offers intriguing challenges and opportunities. Its synthesis typically involves multi-step reactions, including the formation of the oxoindole core and subsequent functionalization with the phenylacetamide side chain. Advances in green chemistry have also prompted investigations into more sustainable routes for producing such compounds, aligning with the growing demand for environmentally friendly pharmaceutical processes.

The compound's potential applications extend beyond traditional medicine. With the rise of precision medicine and personalized therapies, there is a surge in searches for molecules that can be tailored to individual genetic profiles. The structural flexibility of 2-(3E)-3-(hydroxyimino)-2-oxo-2,3-dihydro-1H-indol-1-yl-N-phenylacetamide makes it a candidate for further exploration in this field. Additionally, its interactions with biological targets are being studied using computational tools like molecular docking and QSAR modeling, which are frequently searched topics in AI-driven drug discovery.

Quality control and analytical characterization of this compound are critical for its successful application. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure purity and confirm its structure. These methods are not only essential for research but also for regulatory compliance, a topic of high importance in pharmaceutical development. The compound's stability under various conditions is another area of active investigation, as it impacts storage and formulation strategies.

In summary, 2-(3E)-3-(hydroxyimino)-2-oxo-2,3-dihydro-1H-indol-1-yl-N-phenylacetamide (CAS No. 302968-25-8) represents a promising avenue for scientific exploration. Its unique chemical properties, combined with the growing interest in indole derivatives and targeted therapies, position it as a compound of significant potential. As research continues to uncover its full capabilities, this molecule may play a pivotal role in addressing some of the most pressing challenges in modern medicine and biotechnology.